Cas no 19116-90-6 (2,5-Dimethoxybenzenesulfonamide)

• Product Name: 2,5-Dimethoxybenzenesulfonamide
• CAS No: 19116-90-6
• MF: C₈H₁₁NO₄S
• MW: 217.24224114418
• MDL: MFCD00833415
• CID: 88040
• PubChem ID: 209044
• Update Time: 2025-06-08

2,5-Dimethoxybenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,5-dimethoxybenzene-1-sulfonamide
• 2,5-Dimethoxybenzenesulfonamide
• 2,5-DIMETHOXYBENZENESULPHONAMIDE
• 2,5-dimethoxy-benzenesulfonamide
• 2,5-dimethoxy-benzenesulfonic acid amide
• 2,5-Dimethoxy-benzolsulfonsaeure-amid
• 2,5-dimethoxyphenylsulfonamide
• Benzenesulfonamide,2,5-dimethoxy
• 2,5-dimethoxy-benzenesulfonamid
• Benzenesulfonamide, 2,5-dimethoxy-
• MFCD00833415
• MLS000064507
• Z45415657
• SCHEMBL1137736
• DTXSID20172637
• 19116-90-6
• EN300-13704
• SB79024
• FT-0610400
• CS-0308864
• PS-3154
• Benzenesulfonamide,2,5-dimethoxy-
• SMR000077039
• BRN 2648546
• MMHMYFWOECSGDR-UHFFFAOYSA-N
• HMS1594F02
• GS0442
• AKOS000139130
• 3-11-00-00570 (Beilstein Handbook Reference)
• CHEMBL1547606
• AI3-17891
• A813473
• HMS2431H12
• DB-004458
• BBL100205
• STL553771

• MDL： MFCD00833415
• Inchi： 1S/C8H11NO4S/c1-12-6-3-4-7(13-2)8(5-6)14(9,10)11/h3-5H,1-2H3,(H2,9,10,11)
• InChI Key： MMHMYFWOECSGDR-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=CC=1OC)OC)(N)(=O)=O

Computed Properties

• Exact Mass: 217.04100
• Monoisotopic Mass: 217.041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 87A^2

Experimental Properties

• Color/Form: Uncertain
• Density: 1.305
• Melting Point: 150 °C
• Boiling Point: 416.2°Cat760mmHg
• Flash Point: 205.5°C
• Refractive Index: 1.536
• PSA: 87.00000
• LogP: 2.13230
• Solubility: Uncertain

2,5-Dimethoxybenzenesulfonamide Security Information

• Hazard Statement： Irritant
• Safety Instruction： S24/25
• RTECS：DB2030000
• Hazardous Material Identification：
• Safety Term：S24/25
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2,5-Dimethoxybenzenesulfonamide

Recent Advances in the Study of 2,5-Dimethoxybenzenesulfonamide (CAS: 19116-90-6): A Comprehensive Research Brief

2,5-Dimethoxybenzenesulfonamide (CAS: 19116-90-6) is a sulfonamide derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive compounds and its direct pharmacological effects. This research brief synthesizes the latest findings on this compound, highlighting its chemical properties, biological activities, and potential applications in drug development.

One of the most notable advancements in the study of 2,5-Dimethoxybenzenesulfonamide is its application in the development of enzyme inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against carbonic anhydrase isoforms, particularly CA IX and CA XII, which are overexpressed in various cancer types. The study utilized X-ray crystallography to elucidate the binding mode of 2,5-Dimethoxybenzenesulfonamide within the active site of these enzymes, providing valuable insights for the design of next-generation anticancer agents.

Further research has explored the antimicrobial properties of 2,5-Dimethoxybenzenesulfonamide. A recent in vitro study conducted by a team at the University of Cambridge revealed that this compound exhibits broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action appears to involve interference with bacterial folate metabolism, a pathway also targeted by other sulfonamide drugs. These findings suggest potential applications in addressing antibiotic resistance, a critical challenge in modern medicine.

In the realm of neurodegenerative disease research, preliminary investigations have indicated that 2,5-Dimethoxybenzenesulfonamide may modulate amyloid-beta aggregation, a key pathological feature of Alzheimer's disease. While these findings are still in early stages, they open new avenues for the development of therapeutic interventions targeting protein misfolding disorders. The compound's ability to cross the blood-brain barrier, as demonstrated in rodent models, further enhances its potential in this application area.

The synthetic chemistry community has also made significant progress in developing more efficient routes for the production of 2,5-Dimethoxybenzenesulfonamide. A 2024 publication in Organic Process Research & Development described a novel continuous flow synthesis method that improves yield (up to 85%) while reducing environmental impact through minimized solvent use and energy consumption. This advancement addresses previous challenges in scaling up production while maintaining high purity standards required for pharmaceutical applications.

From a safety and toxicology perspective, recent preclinical studies have provided important data on the pharmacokinetic profile of 2,5-Dimethoxybenzenesulfonamide. The compound demonstrates favorable oral bioavailability (approximately 65% in rodent models) and a half-life suitable for once-daily dosing regimens. Importantly, no significant off-target effects were observed at therapeutic concentrations in comprehensive in vitro safety pharmacology screens, suggesting a promising therapeutic window for further development.

In conclusion, the growing body of research on 2,5-Dimethoxybenzenesulfonamide (CAS: 19116-90-6) highlights its multifaceted potential in medicinal chemistry and drug discovery. From its established role as an enzyme inhibitor to emerging applications in antimicrobial and neurodegenerative disease research, this compound continues to offer valuable opportunities for therapeutic development. Future research directions may focus on structure-activity relationship studies to optimize its pharmacological profile and the exploration of novel formulations to enhance its clinical applicability.